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Compound of Interest

Compound Name:
2-Dodecyl-4,5-dihydro-1H-

imidazole-1-ethanol

CAS No.: 16058-17-6

Cat. No.: B104373

Get Quote

Content Type: Publish Comparison Guide Audience: Researchers, Formulation Scientists, and

Drug Discovery Professionals

Executive Summary: The "Hidden Variable" in Your
Assay
2-Dodecyl-4,5-dihydro-1H-imidazole-1-ethanol (CAS: 16058-17-6) is a cationic surfactant

often utilized in drug delivery systems (e.g., liposomes, gene transfection) and as a bioactive

reference compound for membrane disruption. While effective, it suffers from a critical stability

flaw: imidazoline ring hydrolysis.

In aqueous solutions, the imidazoline ring spontaneously opens to form a linear amido-amine.

This degradation product has significantly different Hydrophilic-Lipophilic Balance (HLB) and

binding properties, leading to "drifting" datasets where the effective concentration changes

during the experiment.
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Key Insight: Most reproducibility failures with this compound stem from treating it as a stable

salt rather than a reactive intermediate.

Mechanistic Analysis & Biological Impact[1]
The Instability Mechanism (Hydrolysis)
The primary source of experimental error is the pH-dependent hydrolysis of the imidazoline

ring. This reaction is accelerated in acidic buffers and at elevated temperatures (e.g., 37°C cell

culture conditions).
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Figure 1: The degradation pathway of C12-Imidazoline. The cyclic form (blue) is the active

surfactant; the linear form (red) is a contaminant that alters micelle formation and binding

affinity.

Biological Mechanism of Action (Membrane Interaction)
When used in cytotoxicity or antimicrobial assays, C12-Imidazoline acts via membrane

intercalation. Its reproducibility depends on the ratio of Monomer to Micelle, which is governed

by the Critical Micelle Concentration (CMC).
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Figure 2: Mechanism of Action. Note that micelle formation (green) can actually reduce

immediate toxicity by "trapping" the monomer, creating non-linear dose-response curves.

Comparative Performance Guide
Stability vs. Alternatives
This table objectively compares C12-Imidazoline against standard alternatives used in drug

formulation and lysis.
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Feature
C12-

Imidazoline

CTAB

(Cetrimonium

bromide)

Tween 80 DOTAP

Primary Use

Transfection /

Corrosion

Inhibition

Lysis / DNA

Precipitation

Solubilization /

Stabilization

Liposomal

Transfection

Charge
Cationic (pH

dependent)

Cationic

(Permanent)
Non-ionic Cationic

Aqueous Stability
Poor (Hydrolyzes

in days)

Excellent (Stable

for years)

Good (Oxidizes

slowly)

Moderate (Ester

hydrolysis)

pH Sensitivity
High (pKa ~10-

11)

None

(Quaternary

amine)

None Moderate

Reproducibility

Risk

High (Must

prepare fresh)
Low Low Moderate

Cytotoxicity

(IC50)

~10–50 µM (Cell

line dependent)

~1–5 µM (Highly

Toxic)

>1000 µM (Low

Toxicity)
~50–100 µM

Solubility and Formulation Data
Experimental data indicates that C12-Imidazoline's performance fluctuates based on solvent

choice.

Water: Unstable. Half-life ~3-5 days at pH 7.

Ethanol: Stable stock solution.

DMSO: Stable stock solution.

Recommendation: Never store aqueous working solutions. Prepare stocks in anhydrous

Ethanol or DMSO and dilute immediately before use.
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To ensure E-E-A-T (Experience, Expertise, Authoritativeness, and Trustworthiness), the

following protocols are designed to eliminate the hydrolysis variable.

Protocol A: Preparation of Stable Stock Solutions
Objective: Create a standard solution that remains stable for >3 months.

Materials:

2-Dodecyl-4,5-dihydro-1H-imidazole-1-ethanol (Purity >98%).

Anhydrous Ethanol (Molecular Sieve treated).

Nitrogen gas.

Steps:

Weigh the compound in a dry box or low-humidity environment (it is hygroscopic).

Dissolve in Anhydrous Ethanol to a concentration of 100 mM.

Aliquot into amber glass vials with Teflon-lined caps.

Purge headspace with Nitrogen gas before sealing.

Storage: -20°C.

Validity Check: Before use, run a TLC (Silica; MeOH:NH4OH 95:5). The linear amide

appears as a lower Rf spot compared to the imidazoline.

Protocol B: Reproducible Cytotoxicity Assay
Objective: Determine IC50 without hydrolysis artifacts.

Methodology:

Seed Cells: 5,000 cells/well in 96-well plate; incubate 24h.

Dilution (Critical Step):
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Do not perform serial dilutions in aqueous media and let them sit.

Perform serial dilutions in DMSO first (1000x stocks).

Spike DMSO stocks directly into cell culture media immediately prior to addition to cells

(Final DMSO < 0.5%).

Incubation: Limit exposure time to <24 hours. Longer incubations (48-72h) will involve

significant hydrolysis of the compound in the culture media, complicating data

interpretation.

Readout: MTT or ATP-based viability assay.

Troubleshooting & FAQs
Q: My dose-response curve is shifting to the right (lower potency) over time.

Causality: You are likely using an old aqueous stock. The ring has opened to the linear

amide, which is less cytotoxic and has lower membrane affinity.

Fix: Prepare fresh stock in ethanol.

Q: I see precipitation when diluting into PBS.

Causality: C12-Imidazoline is a weak base. In high-salt buffers like PBS, the solubility

decreases, especially if the pH is near its pKa (alkaline).

Fix: Ensure the buffer pH is slightly acidic to neutral (pH 6.0–7.4) to maintain the cationic

(protonated) state, which is more soluble.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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